Cas no 35234-16-3 (methyl (3E)-oct-3-enoate)

• Product Name: methyl (3E)-oct-3-enoate
• CAS No: 35234-16-3
• Molecular Formula: C₉H₁₆O₂
• Molecular Weight: 156.22200
• MDL: MFCD00672754
• CID: 318093
• PubChem ID: 5364697

methyl (3E)-oct-3-enoate Properties

Names and Identifiers

• 3-Octenoic acid, methylester, (3E)-
• methyl (E)-oct-3-enoate
• methyl (E)oct-3-enoate
• Methyl 3-octenoate
• trans-3-Octenoic Acid,methyl ester
• trans-3-Octensaeuremethylester
• methyl (3E)-oct-3-enoate
• (E)-Methyl oct-3-enoate
• Methyl trans-3-octenoate
• EINECS 252-450-4
• SCHEMBL3811911
• DTXSID301313441
• Methyl (E)-3-octenoate
• Methyl (3E)-3-octenoate
• 3-Octenoic acid, methyl ester, (E)-
• AKOS006272535
• (E)-oct-3-enoic acid methyl ester
• 3-Octenoic acid, methyl ester
• 35234-16-3
• EN300-23017038
• trans-3-Octenoic acid methyl ester
• CHEBI:171757
• HAGXFSMJELVHFJ-VOTSOKGWSA-N
• trans-3-Octenoic Acid, methyl ester

• MDL： MFCD00672754
• InChIKey： HAGXFSMJELVHFJ-VOTSOKGWSA-N
• Inchi： InChI=1S/C9H16O2/c1-3-4-5-6-7-8-9(10)11-2/h6-7H,3-5,8H2,1-2H3/b7-6+
• SMILES： CCCC/C=C/CC(OC)=O

Computed Properties

• Exact Mass: 156.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 156.115029749g/mol
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.29590
• PSA: 26.30000

methyl (3E)-oct-3-enoate Security Information

methyl (3E)-oct-3-enoate Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters